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Compound of Interest

Compound Name: 1,6-Dimethyluracil

CAS No.: 1627-27-6

Cat. No.: B3048257

Get Quote

Executive Summary & Structural Distinction
1,6-Dimethyluracil (1,6-DMU) is a pyrimidine derivative often overshadowed by its more

common isomer, 1,3-dimethyluracil. However, 1,6-DMU serves as a critical model system for

studying steric hindrance at the C6 position and N1-substituted nucleobase dynamics without

the interference of glycosidic bonds.

Unlike 1,3-dimethyluracil, which lacks hydrogen bond donors, 1,6-DMU retains a dissociable

proton at the N3 position, conferring unique acid-base properties and hydrogen-bonding

capabilities essential for base-pairing studies.
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Property Specification

IUPAC Name 1,6-Dimethylpyrimidine-2,4(1H,3H)-dione

Molecular Formula C₆H₈N₂O₂

Molecular Weight 140.14 g/mol

Key Feature
Methyl group at N1 blocks glycosylation site;

Methyl at C6 introduces steric bulk.

Isomer Distinction
1,6-DMU (N1, C6-Me) vs. 1,3-DMU (N1, N3-Me)

vs. 3,6-DMU (N3, C6-Me)

Synthesis & Purification Protocol
The synthesis of 1,6-DMU is non-trivial due to the competing methylation sites on the uracil

ring. Direct methylation of 6-methyluracil typically yields a mixture of N1- and N3-alkylated

products.

Regioselective Synthesis Workflow
Objective: Maximize N1-methylation of 6-methyluracil while minimizing N3-methylation and O-

alkylation.

Reagents:

Substrate: 6-Methyluracil (CAS: 626-48-2)[1]

Alkylating Agent: Dimethyl sulfate (

) or Methyl Iodide (

)

Base: Sodium Hydroxide (NaOH), aqueous solution

Solvent: Ethanol/Water mixture[2]

Protocol Steps:
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Dissolution: Dissolve 6-methyluracil (1 eq) in 10% NaOH (1.1 eq) to form the sodium salt.

The solution should be clear.

Controlled Addition: Cool the solution to 0-5°C. Add dimethyl sulfate (1.1 eq) dropwise over

30 minutes. Note: Low temperature favors N-alkylation over O-alkylation.

Reaction: Allow the mixture to warm to room temperature and stir for 4-6 hours.

Neutralization: Acidify the mixture with dilute HCl to pH ~6 to precipitate unreacted starting

material.

Isolation: Filter off the precipitate. The filtrate contains the methylated isomers.

Purification: Evaporate the filtrate to dryness. Recrystallize the residue from ethanol or

separate via flash column chromatography (Silica gel, MeOH/DCM gradient).

Critical Control Point: 1,6-DMU is often the kinetic product, while 3,6-DMU is the

thermodynamic product. Stopping the reaction early can favor the 1,6-isomer.

Synthesis Logic Diagram
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Figure 1: Divergent synthesis pathway showing the competitive methylation of 6-methyluracil.

Physicochemical Properties[1][2][3][4][5][6][7][8]
Thermodynamic & Electronic Data
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Property Value / Range Context & Analysis

Melting Point 220 – 260°C (Estimated)

Higher than 1,3-DMU (122°C)

due to N3-H hydrogen bonding

capability; lower than 6-

methyluracil (>300°C).

pKa (Acidic) 9.4 ± 0.2 (N3-H)

The N3 proton is acidic. The

C6-methyl group is electron-

donating, slightly increasing

pKa relative to uracil (pKa

~9.2).

Solubility Moderate in Water
Soluble in hot ethanol, DMSO,

and DMF.

LogP -0.54 (Predicted)

Hydrophilic nature retained

due to polar amide

functionality.

Spectroscopic Characterization (Self-Validation)
To confirm the identity of 1,6-DMU versus its isomers, use the following spectroscopic

fingerprints:

UV-Vis Absorption:

:265 nm (in water, pH 7).

Mechanism: The methyl groups cause a bathochromic shift (red shift) compared to uracil (

259 nm).

pH Effect: At pH > 10, the N3-H deprotonates, causing a further bathochromic shift to ~275

nm.

¹H NMR (DMSO-d₆):

N1-Me: Singlet at ~3.2 ppm.
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C6-Me: Singlet at ~2.1 ppm (shielded by the ring current).

C5-H: Singlet at ~5.6 ppm.

N3-H: Broad singlet at ~11.0 ppm (exchangeable with D₂O).

Differentiation: 1,3-DMU would show two N-methyl signals (N1 and N3) and no N-H signal.

Photochemistry & Dimerization[9][10]
1,6-Dimethyluracil is photoactive under UV irradiation (254 nm), undergoing [2+2]

cycloaddition to form cyclobutane pyrimidine dimers (CPDs). This property makes it an

excellent model for studying DNA photodamage.

Steric Influence on Dimerization
The methyl group at C6 introduces steric bulk that alters the regioselectivity of dimerization

compared to uracil.

Anti-isomers favored: Head-to-head stacking is sterically disfavored due to methyl-methyl

clash.

Reversibility: The dimerization is photoreversible upon irradiation at lower wavelengths (<240

nm).

Photochemical Pathway Diagram
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Figure 2: Photochemical excitation and dimerization pathway of 1,6-DMU.

Applications in Drug Development
Prodrug Modeling: 1,6-DMU mimics the N1-substitution found in nucleosides (e.g., uridine,

thymidine). It is used to estimate the lipophilicity and membrane permeability of nucleobase

analogs before glycosylation.

Metabolic Stability: The C6-methyl group blocks metabolic oxidation at the C6 position, a

common degradation pathway for pyrimidines.

Base-Stacking Studies: Due to the blocked N1 and bulky C6, 1,6-DMU is used to isolate

stacking interactions from hydrogen bonding effects in DNA helix stability models.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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